Cas no 2228333-30-8 (tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate)

• Product Name: tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate
• CAS No: 2228333-30-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6004869
• PubChem ID: 165825852
• Update Time: 2025-10-05

tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate
• 2228333-30-8
• EN300-1902269

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-11-8-7-10(9-12(11)21-6)13-14(18)17(13,4)5/h7-9,13-14H,18H2,1-6H3,(H,19,20)
• InChI Key： UPSNIEOAVNVIJF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C1(C)C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate

tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate (CAS No. 2228333-30-8)

The compound tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate (CAS No. 2228333-30-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a tert-butyl carbamate group, a cyclopropyl ring, and a methoxy substituent, which collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The tert-butyl carbamate group, for instance, is known for its stability and ability to act as a protecting group in peptide synthesis. This feature makes it a valuable component in the design of bioactive molecules. Additionally, the presence of the cyclopropyl ring introduces strain into the molecule, which can enhance its reactivity and selectivity in various chemical reactions. The methoxy group, on the other hand, contributes to the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

One of the most notable aspects of this compound is its structural complexity, which allows for a wide range of potential interactions with biological systems. Researchers have explored its ability to act as a scaffold for the development of novel therapeutic agents. For example, studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes and receptors, suggesting its potential use in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. The construction of the cyclopropyl ring is particularly challenging and has been optimized through advancements in catalytic methods and stereochemical control. These innovations have not only improved the yield and purity of the compound but also opened up new avenues for its modification and diversification.

In terms of applications, this compound has shown potential in several areas beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. Furthermore, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it can facilitate the construction of enantiomerically pure compounds—an essential requirement in many areas of drug development.

Recent research has also focused on understanding the environmental impact and degradation pathways of this compound. Studies have shown that under certain conditions, it undergoes hydrolysis to yield biodegradable products, which is a critical consideration for its sustainable use in industrial applications.

In conclusion, tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-2-methoxyphenyl]carbamate (CAS No. 2228333-30-8) represents a cutting-edge example of how complex organic compounds can be harnessed for diverse applications across multiple disciplines. Its intricate structure, combined with advancements in synthetic methodologies and computational modeling, continues to drive innovation in both academic research and industrial development.